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Compound of Interest

Compound Name: OX01914

Cat. No.: B5882762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of OX01914, a water-soluble modulator of utrophin. OX01914 has been identified as an

upregulator of utrophin protein and mRNA levels, making it a compound of interest in studies

related to Duchenne muscular dystrophy (DMD).

Physicochemical Properties and Solution
Preparation
OX01914 is characterized by its aqueous solubility and permeability. While specific solubility

values in various solvents are not extensively published, its water-soluble nature facilitates its

use in aqueous buffers for cell culture experiments. For preparing stock solutions, sterile, high-

purity water or dimethyl sulfoxide (DMSO) are recommended solvents.

Table 1: OX01914 Solution Preparation
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Property Value/Recommendation Source

Molecular Weight
User to consult supplier

datasheet
N/A

Appearance
User to consult supplier

datasheet
N/A

Purity
User to consult supplier

datasheet
N/A

Solubility

   Water Good aqueous solubility [1]

   DMSO
User to consult supplier

datasheet
N/A

   Ethanol
User to consult supplier

datasheet
N/A

Recommended Solvents for

Stock Solutions

Sterile, nuclease-free water;

DMSO
General Practice

Typical Stock Solution

Concentration
10 mM - 50 mM General Practice

Protocol for Preparing a 10 mM Aqueous Stock Solution of OX01914:

Pre-weighing Preparation: Allow the vial of OX01914 powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of OX01914 powder in a sterile

microcentrifuge tube using a calibrated analytical balance.

Dissolution: Add the appropriate volume of sterile, nuclease-free water to achieve a final

concentration of 10 mM. For example, for 1 mg of OX01914 with a hypothetical molecular

weight of 350 g/mol , you would add 285.7 µL of water.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (to no more than 37°C) may be applied if necessary to aid dissolution.
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Sterilization: If the solution is not prepared under aseptic conditions, it can be sterilized by

filtering through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles. Store as recommended in Table 2.

Storage and Stability
Proper storage of OX01914 is crucial to maintain its biological activity. As a standard practice

for bioactive small molecules, it is recommended to store stock solutions at low temperatures

and protected from light.

Table 2: OX01914 Storage and Stability

Condition Recommendation Rationale

Storage Temperature (Solid)
User to consult supplier

datasheet (Typically -20°C)

To prevent degradation over

long-term storage.

Storage Temperature (Stock

Solution)

-20°C for short-term (weeks);

-80°C for long-term (months)

Minimizes degradation and

loss of activity.

Light Sensitivity
Store protected from light (e.g.,

in an amber vial or a dark box)
To prevent photodegradation.

Freeze-Thaw Cycles
Avoid repeated freeze-thaw

cycles

Can lead to degradation of the

compound.

Mechanism of Action
OX01914 upregulates the expression of utrophin, a paralog of dystrophin. This upregulation

has been observed at both the mRNA and protein levels. The proposed mechanism of action

for OX01914 is distinct from that of other utrophin modulators like ezutromid, which functions

through the Aryl Hydrocarbon Receptor (AhR) pathway. Instead, OX01914 is thought to exert

its effects through a different pathway, with the mitochondrial ATP synthase subunit ATP5F1

identified as a potential target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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